I-Brd9

• CAS: 1714146-59-4
• Molecular Formula: C22H22F3N3O3S2
• Molecular Weight: 497.6 g/mol
• InChI: InChI=1S/C22H22F3N3O3S2/c1-2-28-12-17(13-4-3-5-14(10-13)22(23,24)25)19-16(21(28)29)11-18(32-19)20(26)27-15-6-8-33(30,31)9-7-15/h3-5,10-12,15H,2,6-9H2,1H3,(H2,26,27)
• InChIKey: WRUWGLUCNBMGPS-UHFFFAOYSA-N

I-Brd9 (CAS 1714146-59-4) Technical Overview: BRD9 Selective Chemical Probe

I-Brd9 (also known as GSK602) is a thienopyridone-based small molecule that functions as a potent and selective inhibitor of Bromodomain-containing Protein 9 (BRD9). Identified by GlaxoSmithKline scientists in collaboration with the Structural Genomics Consortium (SGC), I-Brd9 is recognized as the first selective cellular chemical probe for BRD9 [1]. The compound binds to the acetyl-lysine recognition pocket of the BRD9 bromodomain with a pIC50 of 7.3 (IC50 = 50 nM) in TR-FRET assays, as characterized in the primary discovery publication in the Journal of Medicinal Chemistry [2]. I-Brd9 is supplied as a high-purity (>98%) crystalline solid with the molecular formula C22H22F3N3O3S2 and molecular weight 497.55 g/mol .

• [1] Theodoulou NH, Bamborough P, Bannister AJ, Becher I, Bit RA, Che KH, Chung CW, Dittmann A, Drewes G, Drewry DH, Gordon L, Grandi P, Leveridge M, Lindon M, Michon AM, Molnar J, Robson SC, Tomkinson NC, Kouzarides T, Prinjha RK, Humphreys PG. Discovery of I-BRD9, a Selective Cell Active Chemical Probe for Bromodomain Containing Protein 9 Inhibition. J Med Chem. 2016 Feb 25;59(4):1425-39. View Source
• [2] Chemical Probes Portal. I-BRD9: Antagonist of BRD9. Structural Genomics Consortium (SGC). View Source

Why Pan-BET Inhibitors or BRD7 Dual Inhibitors Cannot Substitute for I-Brd9 (CAS 1714146-59-4)

Substitution of I-Brd9 with a generic BET family inhibitor or a BRD9/7 dual inhibitor introduces confounding variables that compromise experimental interpretability. Pan-BET inhibitors such as JQ1 or BRD4-selective compounds exhibit insufficient BRD9 selectivity (typically <100-fold), producing overlapping transcriptional profiles that obscure BRD9-specific biology . Conversely, dual BRD9/7 inhibitors like BI-9564 retain substantial off-target binding to CECR2 and fail to discriminate between BRD9 and BRD7-driven phenotypes [1]. I-Brd9 provides a selectivity window—>700-fold over BET family proteins and 200-fold over BRD7—that enables unambiguous attribution of cellular responses to BRD9 bromodomain inhibition [2]. The quantitative evidence below establishes why only I-Brd9, among currently available small molecules, meets the stringent criteria for a high-quality chemical probe in BRD9-targeted studies.

• [1] Structural Genomics Consortium (SGC). BI-9564 Chemical Probe Summary. View Source
• [2] Theodoulou NH et al. Discovery of I-BRD9, a Selective Cell Active Chemical Probe for Bromodomain Containing Protein 9 Inhibition. J Med Chem. 2016;59(4):1425-39. View Source

I-Brd9 (1714146-59-4) Quantitative Comparative Evidence for Scientific Selection

I-Brd9 vs BET Family Inhibitors: >700-Fold Selectivity Over BRD2/3/4

I-Brd9 exhibits >700-fold selectivity for BRD9 over the entire BET family (BRD2, BRD3, BRD4, BRDT), a critical differentiation from pan-BET inhibitors like JQ1 which show non-discriminant binding to BET bromodomains. In BROMOscan profiling conducted by DiscoverRx, I-Brd9 demonstrated a pKD of 8.7 for BRD9, while BET family members showed pKD values >5.9, corresponding to the >700-fold selectivity margin [1]. In TR-FRET assays, I-Brd9 gave a pIC50 of 7.3 for BRD9 versus 5.3 for BRD4 BD1, representing a 100-fold selectivity window [2]. Cellular chemoproteomic competition binding assays in HUT78 cells confirmed >625-fold selectivity for BRD9 over BRD3 .

Evidence Dimension	BRD9 vs BET family selectivity (fold difference)
Target Compound Data	I-Brd9: BRD9 pIC50 = 7.3 (IC50 = 50 nM), BRD4 pIC50 = 5.3
Comparator Or Baseline	JQ1 (pan-BET inhibitor): binds BRD4 with IC50 = 33 nM, non-selective across BET family
Quantified Difference	>700-fold selectivity over BET family; 100-fold selective for BRD9 over BRD4 BD1
Conditions	TR-FRET assay and BROMOscan profiling (DiscoverRx) with N-methyl Kac mimetic; HUT78 cellular chemoproteomic competition binding

Why This Matters

Users requiring BRD9-specific transcriptional readouts must avoid pan-BET inhibitors whose BET family binding introduces confounding off-target transcriptional effects.

• [1] Chemical Probes Portal. I-BRD9: Off-Target Selectivity Assessments. View Source
• [2] Adooq Bioscience. I-BRD9 (A15872) Product Datasheet. View Source

I-Brd9 vs BRD9/7 Dual Inhibitors: 200-Fold Selectivity Over BRD7

I-Brd9 provides 200-fold selectivity over the highly homologous BRD7 bromodomain, enabling clear discrimination of BRD9-specific phenotypes from BRD7-mediated effects. In BROMOscan profiling, I-Brd9 exhibited a pKD of 8.7 for BRD9 compared to pKD = 6.4 for BRD7, corresponding to the 200-fold window [1]. This contrasts with BI-7273, which shows only 6.2-fold selectivity (IC50: BRD9 = 19 nM, BRD7 = 117 nM), and BI-9564, which is a dual BRD9/7 inhibitor with Kd values of 14 nM and 239 nM respectively (17-fold selectivity) and retains CECR2 off-target binding (Kd = 258 nM) [2].

Evidence Dimension	BRD9 vs BRD7 selectivity (fold difference)
Target Compound Data	I-Brd9: BRD9 pIC50 = 7.3, BRD7 pKD = 6.4
Comparator Or Baseline	BI-7273: BRD9 IC50 = 19 nM, BRD7 IC50 = 117 nM; BI-9564: BRD9 Kd = 14 nM, BRD7 Kd = 239 nM
Quantified Difference	I-Brd9: 200-fold selective for BRD9 over BRD7; BI-7273: 6.2-fold; BI-9564: 17-fold
Conditions	BROMOscan profiling (DiscoverRx) and AlphaScreen assays

Why This Matters

Studies aimed at distinguishing BRD9-specific biology from BRD7-mediated effects require the higher BRD7 selectivity margin that I-Brd9 uniquely provides.

• [1] Chemical Probes Portal. I-BRD9: Off-Target Selectivity Assessments. View Source
• [2] Structural Genomics Consortium (SGC). BI-9564 Chemical Probe Summary. View Source

I-Brd9 Cellular Target Engagement: NanoBRET IC50 = 158 nM in HEK293 Cells

I-Brd9 demonstrates validated cellular target engagement in a NanoBRET assay measuring displacement of NanoLuc-tagged BRD9 from Halo-tagged histone H3.3 in HEK293 cells, with an IC50 of 158 nM (pIC50 = 6.8) after 18-hour incubation . This provides a direct quantitative benchmark for cellular potency. In contrast, BI-7273, while showing higher biochemical potency (BRD9 IC50 = 19 nM), exhibits substantially reduced cellular activity with an EC50 of 1.4 µM (1,400 nM) against EOL-1 AML cell proliferation—representing a 74-fold drop from biochemical to cellular potency .

Evidence Dimension	Cellular target engagement potency (IC50)
Target Compound Data	I-Brd9: NanoBRET IC50 = 158 nM (HEK293 cells, 18h)
Comparator Or Baseline	BI-7273: Biochemical IC50 = 19 nM, cellular EC50 = 1,400 nM
Quantified Difference	I-Brd9 biochemical-to-cellular shift: 3.2-fold; BI-7273 biochemical-to-cellular shift: 74-fold
Conditions	NanoBRET assay in HEK293 cells (I-Brd9); EOL-1 AML cell proliferation assay (BI-7273)

Why This Matters

Procurement decisions for cell-based assays should prioritize compounds with validated and quantitative cellular target engagement data rather than relying solely on biochemical potency.

I-Brd9 vs PROTAC Degraders: Distinct Chromatin Binding Profiles and Target Engagement Mechanisms

I-Brd9 (BRD9 inhibitor) produces fundamentally different chromatin binding outcomes compared to PROTAC degraders such as dBRD9. In a head-to-head ChIP-seq comparison using lipid A-stimulated bone marrow-derived macrophages (BMDMs), BI-9564, dBRD9, and I-Brd9 showed distinct and non-overlapping effects on BRD9 and BRD4 chromatin binding [1]. Only a fraction of BRD9-bound sites lost BRD9 signal across all three treatments, indicating that inhibition versus degradation yields different genomic redistribution patterns . In a separate comparative study of SF3B1-mutated cancer cell lines, I-Brd9 treatment resulted in complete cell killing and allowed IC50 determination across all tested lines, whereas dBRD9 and PROTAC BRD9 Degrader-1 showed incomplete efficacy in multiple cell lines at concentrations up to 50 µM [2].

Evidence Dimension	Chromatin binding alteration pattern (ChIP-seq signal loss)
Target Compound Data	I-Brd9: partial, distinct set of BRD9 ChIP-seq signal loss sites
Comparator Or Baseline	dBRD9 (PROTAC degrader): different set of BRD9 loss sites; BI-9564: third distinct pattern
Quantified Difference	Non-overlapping differential BRD9 ChIP-seq loss sites across three treatments; I-Brd9 achieved complete cell killing in SF3B1-mutated cell lines where degraders showed incomplete effects
Conditions	ChIP-seq in lipid A-stimulated BMDMs; cell viability in SF3B1-mutated CLL/AML lines (3-day treatment)

Why This Matters

Researchers investigating BRD9 inhibition (rather than protein degradation) should use I-Brd9 as the mechanistic control; the distinct chromatin binding outcomes between inhibitor and degrader approaches necessitate careful selection based on experimental objectives.

• [1] PMC8740701. Figure 3: BI-9564, dBRD9, and I-BRD9 have different effects on BRD9 and BRD4 chromatin binding. View Source
• [2] Leukemia (2024). Figure 6: BRD9 inhibition exhibits anti-proliferative and pro-apoptotic effects in SF3B1-mutated cell lines. View Source

I-Brd9 vs BI-9564: Superior Aqueous Solubility and Membrane Permeability for Cellular Assays

I-Brd9 exhibits favorable physicochemical properties for cell-based studies: aqueous solubility of 359 µM (measured by CLND chemiluminescent nitrogen detection), ChromLogD (pH 7.4) of 3.7, and artificial membrane permeability of 210 nm/s [1]. DMSO solubility reaches 100 mM (49.76 mg/mL), enabling flexible stock solution preparation . While BI-9564 demonstrates in vivo activity in xenograft models and has been used in mouse studies, its aqueous solubility and cellular permeability metrics are less extensively characterized in the primary chemical probe literature [2].

Evidence Dimension	Aqueous solubility and membrane permeability
Target Compound Data	I-Brd9: Aqueous solubility = 359 µM (CLND); Permeability = 210 nm/s; ChromLogD = 3.7; DMSO solubility = 100 mM
Comparator Or Baseline	BI-9564: DMSO soluble (concentration not specified); aqueous solubility not quantified in probe characterization
Quantified Difference	I-Brd9 provides fully characterized solubility/permeability metrics; BI-9564 physicochemical data less complete
Conditions	CLND solubility assay (pH 7.4); artificial membrane permeability assay

Why This Matters

For in vitro cellular assays requiring consistent compound exposure, I-Brd9's fully characterized solubility and permeability parameters support reproducible experimental design and dosing calculations.

• [1] Chemical Probes Portal. I-BRD9: Probe Characterization. View Source
• [2] Structural Genomics Consortium (SGC). BI-9564 Chemical Probe Summary. View Source

I-Brd9 Broad Bromodomain Selectivity: >70-Fold Over 34 Bromodomain Panel

I-Brd9 demonstrates >70-fold selectivity for BRD9 across a comprehensive panel of 34 bromodomains, including ATAD2, BAZ2A/B, CECR2, CREBBP, EP300, and all BET family members . Additionally, at concentrations up to 5 µM, I-Brd9 showed no detectable activity against 49 pharmacologically relevant targets including receptors, transporters, ion channels, and kinases [1]. This broad selectivity profile supports the compound's qualification as an SGC high-quality chemical probe. BI-9564, while also showing >30-fold selectivity against non-Class IV bromodomains, exhibits measurable off-target binding to CECR2 (Kd = 258 nM) in vitro—an off-target not observed with I-Brd9 [2].

Evidence Dimension	Selectivity over bromodomain panel
Target Compound Data	I-Brd9: >70-fold selective over 34 bromodomains; no CECR2 binding detected
Comparator Or Baseline	BI-9564: >30-fold selective over non-Class IV bromodomains; CECR2 Kd = 258 nM
Quantified Difference	I-Brd9 shows no detectable CECR2 off-target; BI-9564 shows CECR2 binding with Kd = 258 nM
Conditions	BROMOscan profiling (DiscoverRx); in vitro pharmacology panel (49 targets) at <5 µM

Why This Matters

Procurement for target validation studies requiring minimal confounding bromodomain off-target effects should prioritize I-Brd9 over dual inhibitors with documented CECR2 binding.

• [1] Chemical Probes Portal. I-BRD9: Off-Target Selectivity Assessments. View Source
• [2] Structural Genomics Consortium (SGC). BI-9564 Chemical Probe Summary - Off-Target Profile. View Source

I-Brd9 (1714146-59-4) Recommended Research Applications Based on Quantitative Evidence

BRD9-Specific Transcriptional Profiling in Oncology Models

Based on the >700-fold selectivity over BET family proteins and 200-fold selectivity over BRD7 [1], I-Brd9 is optimal for RNA-seq or ChIP-seq studies requiring unambiguous attribution of transcriptional changes to BRD9 bromodomain inhibition. In Kasumi-1 AML cells, I-Brd9 downregulates CLEC1, DUSP6, FES, and SAMSN1 genes following 6-hour treatment at 10 µM . Researchers using pan-BET inhibitors or dual BRD9/7 inhibitors cannot reliably distinguish BRD9-specific from BRD7- or BET-mediated transcriptional effects.

Mechanistic Control for BRD9 PROTAC Degrader Studies

ChIP-seq evidence demonstrates that I-Brd9 (inhibitor) produces distinct and non-overlapping chromatin binding alterations compared to dBRD9 (PROTAC degrader) in BMDMs [2]. Furthermore, in SF3B1-mutated CLL/AML cell lines, I-Brd9 achieves complete cell killing and quantifiable IC50 values, whereas degraders show incomplete efficacy in multiple lines [3]. I-Brd9 should be included as an essential mechanistic control when evaluating BRD9-targeted degraders to distinguish inhibition-mediated phenotypes from degradation-specific effects.

In Vitro Cellular Target Engagement Validation

I-Brd9 provides validated cellular target engagement with a NanoBRET IC50 of 158 nM in HEK293 cells . Combined with favorable physicochemical properties—aqueous solubility of 359 µM, DMSO solubility of 100 mM, and membrane permeability of 210 nm/s [4]—I-Brd9 supports reproducible cell-based assay conditions. The compound's Kd of 1.9 nM for BRD9 ensures target saturation at experimentally tractable concentrations without solubility limitations.

Broad Bromodomain Selectivity Benchmarking in Epigenetic Probe Panels

With >70-fold selectivity over a panel of 34 bromodomains and no detectable activity against 49 receptors, transporters, ion channels, or kinases at <5 µM , I-Brd9 serves as a reference standard for BRD9 selectivity in epigenetic chemical probe collections. The compound is included in the SGC Epigenetics Probes Collection and the Tocriscreen Epigenetics Library , enabling its use as a positive control for BRD9 inhibition in screening cascades.

• [1] Theodoulou NH et al. Discovery of I-BRD9, a Selective Cell Active Chemical Probe for Bromodomain Containing Protein 9 Inhibition. J Med Chem. 2016;59(4):1425-39. View Source
• [2] PMC8740701. BI-9564, dBRD9, and I-BRD9 differential effects on BRD9/BRD4 chromatin binding. View Source
• [3] Leukemia (2024). BRD9 inhibition exhibits anti-proliferative and pro-apoptotic effects in SF3B1-mutated cell lines. View Source
• [4] Chemical Probes Portal. I-BRD9: Probe Characterization - Solubility and Permeability. View Source